Cas no 2112731-54-9 (N-(Azido-PEG3)-N-bis(PEG4-acid))

• Product Name: N-(Azido-PEG3)-N-bis(PEG4-acid)
• CAS No: 2112731-54-9
• MF: C₃₀H₅₈N₄O₁₅
• MW: 714.799330234528
• CID: 3044105
• PubChem ID: 126480422
• Update Time: 2025-11-02

N-(Azido-PEG3)-N-bis(PEG4-acid) Chemical and Physical Properties

Names and Identifiers

• N-(Azido-PEG3)-N-bis(PEG4-acid)
• 3-[2-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl-[2-[2-[2-[2-(2-carboxyethoxy)ethoxy]ethoxy]ethoxy]ethyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• DA-55845
• 2112731-54-9
• C70107
• CS-0114955
• MS-31211
• 16-(2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)-4,7,10,13,19,22,25,28-octaoxa-16-azahentriacontanedioic acid
• 16-(2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)-4,7,10,13,19,22,25,28-octaoxa-16-azahentriacontanedioic acid
• BP-23573
• HY-140518
• AKOS040742207

• Inchi： 1S/C30H58N4O15/c31-33-32-3-9-41-15-21-47-22-16-42-10-4-34(5-11-43-17-23-48-27-25-45-19-13-39-7-1-29(35)36)6-12-44-18-24-49-28-26-46-20-14-40-8-2-30(37)38/h1-28H2,(H,35,36)(H,37,38)
• InChI Key： FXPSMOCUUZDFRW-UHFFFAOYSA-N
• SMILES： N(CCOCCOCCOCCN=[N+]=[N-])(CCOCCOCCOCCOCCC(=O)O)CCOCCOCCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 714.38986716g/mol
• Monoisotopic Mass: 714.38986716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 49
• Rotatable Bond Count: 42
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 194Ų

Additional information on N-(Azido-PEG3)-N-bis(PEG4-acid)

Recent Advances in the Application of N-(Azido-PEG3)-N-bis(PEG4-acid) (CAS: 2112731-54-9) in Chemical Biology and Drug Development

The compound N-(Azido-PEG3)-N-bis(PEG4-acid) (CAS: 2112731-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in bioconjugation, drug delivery, and targeted therapy. This heterobifunctional crosslinker, featuring an azide group and two PEG4-acid moieties, enables efficient coupling of biomolecules through click chemistry and carboxylate-mediated reactions. Recent studies highlight its role in advancing antibody-drug conjugates (ADCs), proteolysis-targeting chimeras (PROTACs), and nanoparticle-based delivery systems.

A 2023 study published in Bioconjugate Chemistry demonstrated the utility of 2112731-54-9 in constructing stable ADC linkers, achieving a drug-to-antibody ratio (DAR) of 4 with improved serum stability compared to traditional maleimide-based linkers. The extended PEG spacer was shown to reduce aggregation while maintaining payload release kinetics under lysosomal conditions. Parallel research in Nature Chemical Biology utilized this compound to develop ternary complexes for targeted protein degradation, where the azide group facilitated precise positioning of E3 ligase recruiters.

Innovative applications have emerged in nanomedicine, as reported in ACS Nano (2024), where 2112731-54-9 served as a critical component in modular nanoparticle assembly. The compound's dual functionality allowed simultaneous conjugation of targeting peptides (via NHS ester formation) and fluorescent probes (through copper-free click chemistry), enabling real-time tracking of drug delivery in vivo. Pharmacokinetic studies revealed a 40% increase in tumor accumulation compared to non-PEGylated counterparts.

Structural optimization studies have provided new insights into the compound's design parameters. Molecular dynamics simulations (2023, Journal of Medicinal Chemistry) indicate that the triethylene glycol (PEG3) spacer between the azide and amide bond optimally balances flexibility and steric accessibility, while the tetraethylene glycol (PEG4) arms maintain water solubility without compromising membrane permeability. These findings are guiding the development of next-generation bifunctional linkers for CNS-targeted therapies.

Commercial availability of N-(Azido-PEG3)-N-bis(PEG4-acid) through major suppliers (e.g., Sigma-Aldrich, BroadPharm) has accelerated its adoption, with current Good Manufacturing Practice (cGMP) grade material now available for clinical-stage development. Recent patent filings (WO202318764, US20240117390) highlight its incorporation in novel radiopharmaceuticals and bispecific antibodies, suggesting expanding therapeutic applications. Ongoing clinical trials evaluating 2112731-54-9-containing conjugates in solid tumors (NCT05888429) may validate its translational potential in the coming years.